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Compound of Interest

Compound Name: 1-(3-Methoxypyridin-4-yl)ethanone

Cat. No.: B1316464

Technical Guide: Safety and Handling of 1-(3-
Methoxypyridin-4-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 1-(3-Methoxypyridin-4-yl)ethanone (CAS No: 83431-02-1). Due to the limited
availability of specific toxicological data for this compound, this document emphasizes a
precautionary approach to its handling. The guide synthesizes available safety information,
outlines general protocols for toxicity testing, and provides a logical framework for risk
assessment and control. It is intended to equip researchers, scientists, and drug development
professionals with the necessary information to handle this compound safely in a laboratory
setting.

Chemical Identification and Physical Properties

1-(3-Methoxypyridin-4-yl)ethanone is a pyridinone derivative with potential applications in
pharmaceutical research and development. A summary of its key identifiers and physical
properties is provided in Table 1.
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Identifier Value

Chemical Name 1-(3-Methoxypyridin-4-yl)ethanone
CAS Number 83431-02-1[1][2][3][4][5][6]
Molecular Formula C8HINO2[1][2][3][4]

Molecular Weight 151.16 g/mol [3]

MDL Number MFCD18258806([1][2][3][4]

Note: Detailed physical properties such as melting point, boiling point, and solubility are not
consistently reported across publicly available sources. Researchers should determine these
properties experimentally as needed.

Hazard Identification and Classification

While comprehensive toxicological studies for 1-(3-Methoxypyridin-4-yl)ethanone are not
publicly available, information from supplier safety data sheets (SDS) indicates that the
compound should be handled as a potential irritant and harmful substance. The toxicological
properties have not been fully investigated.[7]

GHS Hazard Classification (Anticipated):

Based on data for structurally similar compounds and general chemical safety principles, the
following GHS classifications should be considered:
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Hazard Class Category Hazard Statement

o Category 4 (Harmful if
Acute Toxicity, Oral H302
swallowed)

Category 2 (Causes skin

Skin Corrosion/Irritation S H315
irritation)

Serious Eye Damage/Eye Category 2A (Causes serious H319

Irritation eye irritation)

Specific target organ toxicity —  Category 3 (May cause H335

Single exposure respiratory irritation)

GHS Pictograms:

The following pictograms are likely to be associated with this compound:

Pictogram Hazard

ngcontent-ng-c1205671314="" class="ng- bthamfuilfisiearitiy] ">#.alt text

Handling Precautions and Personal Protective
Equipment (PPE)

Given the unknown toxicological profile, stringent adherence to safety protocols is mandatory.
Engineering Controls:

o Work with this compound should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood.[7]
Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are required.[7]
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be

inspected before use and changed frequently.[7]

o Skin and Body Protection: A lab coat and, if necessary, additional protective clothing should

be worn to prevent skin contact.[7]

o Respiratory Protection: If working outside a fume hood or if dust generation is likely, a

NIOSH-approved respirator is recommended.

Hygiene Measures:

« Avoid inhalation of dust and contact with skin and eyes.[7]

e Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly after handling the compound.

First Aid Measures

In case of exposure, follow these first aid procedures:

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention.[7]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.[7]

Eye Contact

Immediately flush eyes with plenty of clean,
running water for at least 15 minutes, holding
the eyelids open. Seek immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.
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Storage and Disposal

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]
o Keep away from strong oxidizing agents, strong acids, and strong bases.[7]
Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols for Hazard Assessment

Specific experimental data for 1-(3-Methoxypyridin-4-yl)ethanone is not readily available. The
following are generalized protocols based on OECD guidelines for assessing the potential
hazards of a novel chemical compound.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

Objective: To determine the acute oral toxicity of a substance.
Methodology:

» Animal Model: Healthy, young adult rats of a single sex (typically females, as they can be
slightly more sensitive).

o Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.
e Dosing:

o Asighting study is performed with a single animal to determine the appropriate starting
dose.

o The main study involves dosing groups of 5 animals in a stepwise manner using fixed
doses (e.g., 5, 50, 300, 2000 mg/kQ).
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» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

» Necropsy: All animals are subjected to a gross necropsy at the end of the study.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (Based on OECD Guideline 439)

Objective: To assess the skin irritation potential of a substance.

Methodology:

Test System: A reconstructed human epidermis model (e.g., EpiSkin™, EpiDerm™).
o Application: The test substance is applied topically to the surface of the skin tissue.

 Incubation: The treated tissues are incubated for a defined period (e.g., 42 minutes),
followed by a post-exposure incubation period (e.g., 42 hours).[9]

 Viability Assessment: Cell viability is measured using a cell viability assay, such as the MTT
assay. The formazan crystals formed are extracted and quantified spectrophotometrically.[9]

o Classification: The substance is classified as an irritant or non-irritant based on the reduction
in cell viability compared to negative controls. A viability of < 50% typically indicates an
irritant.[9]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To determine the potential for a substance to cause eye irritation or corrosion.
Methodology:
e Animal Model: Albino rabbits are typically used.

e Procedure:
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o Asingle dose of the test substance is applied to the conjunctival sac of one eye of the
animal. The other eye serves as a control.

o The test is initially performed on a single animal.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of
corneal opacity, iritis, and conjunctival redness and chemosis.

e Scoring: Lesions are scored using a standardized system (e.g., Draize scale).

o Classification: The substance is classified based on the severity and reversibility of the
observed effects.

Visualized Workflows and Logical Relationships
Safe Handling Workflow for Chemical Powders
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Safe Handling Workflow for 1-(3-Methoxypyridin-4-yl)ethanone

Preparation

Review SDS and Conduct Risk Assessment

l

Prepare Engineering Controls (Fume Hood)

l

Don Personal Protective Equipment (PPE)

Handling
4

Weigh and Handle Compound in Fume Hood

l

Perform Experiment

Cleanup and Disposal

Decontaminate Work Area and Equipment

Dispose of Waste According to Regulations

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of chemical powders.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1316464?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Assessment and Control Logic

Hazard Assessment and Control Logic

Assessment

Identify Potential Hazards (Physicochemical, Toxicological)

l

Evaluate Exposure Potential (Route, Duration, Frequency)

l

Characterize Risk

Hierarchy of Control

Control I\v/Ieasures

Elimination/Substitution

l

Engineering Controls (e.g., Fume Hood)

;

Administrative Controls (SOPs, Training)

l

Personal Protective Equipment (PPE)

Click to download full resolution via product page
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Caption: Logical flow of hazard assessment and control.

Conclusion

1-(3-Methoxypyridin-4-yl)ethanone is a compound for which detailed public safety and
toxicological data are limited. Therefore, it is imperative that researchers and scientists handle
this substance with a high degree of caution, assuming it to be harmful and irritant. Adherence
to the handling precautions, use of appropriate personal protective equipment, and
implementation of robust engineering controls are essential to minimize exposure risk. The
generalized experimental protocols provided offer a framework for generating necessary safety
data should in-house toxicological assessment be required. By following the principles of
hazard assessment and control outlined in this guide, professionals in drug development and
research can work with this and other novel compounds in a safe and responsible manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1316464#1-3-methoxypyridin-4-yl-ethanone-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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